Cas no 81457-92-3 (Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-)

• Product Name: Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-
• CAS No: 81457-92-3
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 703900
• PubChem ID: 12790935
• Update Time: 2025-04-19

Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-4-acetic acid, 4-carboxy-4,5,6,7-tetrahydro-
• 4-(carboxymethyl)-6,7-dihydro-5H-1-benzothiophene-4-carboxylic acid
• DTXSID80509965
• 81457-92-3
• 4-(Carboxymethyl)-4,5,6,7-tetrahydro-1-benzothiophene-4-carboxylic acid

• Inchi： 1S/C11H12O4S/c12-9(13)6-11(10(14)15)4-1-2-8-7(11)3-5-16-8/h3,5H,1-2,4,6H2,(H,12,13)(H,14,15)
• InChI Key： ZSNSYOVOANMMSY-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCCC2(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 240.04563003g/mol
• Monoisotopic Mass: 240.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų